Cas no 1261756-91-5 (3'-Difluoromethyl-2,4,5,4'-tetrachlorobiphenyl)

• Product Name: 3'-Difluoromethyl-2,4,5,4'-tetrachlorobiphenyl
• CAS No: 1261756-91-5
• MF: C₁₃H₆Cl₄F₂
• MW: 341.99554681778
• CID: 4997627
• Update Time: 2025-05-30

3'-Difluoromethyl-2,4,5,4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethyl-2,4,5,4'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2/c14-9-2-1-6(3-8(9)13(18)19)7-4-11(16)12(17)5-10(7)15/h1-5,13H
• InChI Key： MYFCREURYWVXAE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(=C(C(F)F)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Additional information on 3'-Difluoromethyl-2,4,5,4'-tetrachlorobiphenyl

3'-Difluoromethyl-2,4,5,4'-tetrachlorobiphenyl: A Comprehensive Overview

3'-Difluoromethyl-2,4,5,4'-tetrachlorobiphenyl, also known by its CAS number 1261756-91-5, is a complex organic compound with a unique structure and intriguing properties. This compound belongs to the family of biphenyl derivatives, which are widely studied for their applications in various fields such as materials science and pharmacology. The molecule consists of two phenyl rings connected by a single bond, with specific substituents attached to each ring. The presence of chlorine atoms at positions 2, 4, and 5 on the first ring and a difluoromethyl group at position 3' on the second ring gives this compound its distinctive identity and functional characteristics.

The synthesis of 3'-difluoromethyl-2,4,5,4'-tetrachlorobiphenyl involves a series of precise chemical reactions that ensure the correct placement of substituents. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and environmentally friendly. The compound's structure has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its molecular geometry and electronic properties.

3'-Difluoromethyl-2,4,5,4'-tetrachlorobiphenyl exhibits unique physical properties that make it suitable for various applications. For instance, its high thermal stability and excellent electrical insulating properties make it a candidate for use in high-performance materials. Additionally, the compound's ability to act as a precursor in the synthesis of more complex molecules has attracted attention in the pharmaceutical industry. Recent research has explored its potential as a building block for drug development, particularly in the design of bioactive compounds with specific pharmacological profiles.

The environmental impact of 3'-difluoromethyl-2,4,5,4'-tetrachlorobiphenyl is another area of active research. Studies have shown that the compound is relatively stable under normal environmental conditions; however, its persistence in ecosystems raises concerns about long-term effects. Efforts are underway to develop methods for safe disposal and recycling of this compound to minimize its environmental footprint.

In conclusion, 3'-difluoromethyl-2,4,5,4'-tetrachlorobiphenyl is a fascinating compound with diverse applications and ongoing research potential. Its unique structure and properties continue to inspire scientists across various disciplines to explore new avenues for its utilization. As advancements in chemical synthesis and materials science progress further, this compound is expected to play an increasingly important role in both academic research and industrial applications.